Cas no 869300-23-2 ((6S,7E,9S)-6,9,10-trihydroxy-4,7-megastigmadien-3-one 10-O-beta-D-glucopyranoside)

• Product Name: (6S,7E,9S)-6,9,10-trihydroxy-4,7-megastigmadien-3-one 10-O-beta-D-glucopyranoside
• CAS No: 869300-23-2
• MF: C₁₉H₃₀O₉
• MW: 402.436107158661
• CID: 2038378
• PubChem ID: 11538626
• Update Time: 2025-04-21

(6S,7E,9S)-6,9,10-trihydroxy-4,7-megastigmadien-3-one 10-O-beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• (6S,7E,9S)-6,9,10-trihydroxy-4,7-megastigmadien-3-one 10-O-beta-D-glucopyranoside
• (6S,7E,9xi)-6,9,10-trihydroxy-4,7-megastigmadien-3-one 10-O-beta-D-glucopyranoside
• cucumegastigmane II
• parvispinoside C
• (-)-Parvispinoside C
• (+)-Cucumegastigmane II
• 869300-23-2
• CHEMBL463352
• (4S)-4-hydroxy-4-((E)-3-hydroxy-4-((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxybut-1-enyl)-3,5,5-trimethylcyclohex-2-en-1-one
• (4S)-4-hydroxy-4-[(E)-3-hydroxy-4-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybut-1-enyl]-3,5,5-trimethylcyclohex-2-en-1-one

• Inchi： 1S/C19H30O9/c1-10-6-12(22)7-18(2,3)19(10,26)5-4-11(21)9-27-17-16(25)15(24)14(23)13(8-20)28-17/h4-6,11,13-17,20-21,23-26H,7-9H2,1-3H3
• InChI Key： FHVQHMSEYRELEM-UHFFFAOYSA-N
• SMILES： CC1C(C=CC(COC2C(O)C(O)C(O)C(CO)O2)O)(O)C(C)(C)CC(=O)C=1

Computed Properties

• Exact Mass: 402.18898253Da
• Monoisotopic Mass: 402.18898253Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.596
• Topological Polar Surface Area: 157Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides